Cas no 1049030-50-3 (N-[4-(dimethylamino)phenyl]-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide)

• Product Name: N-[4-(dimethylamino)phenyl]-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide
• CAS No: 1049030-50-3
• MF: C₁₉H₂₁N₃OS₂
• MW: 371.519541501999
• CID: 6267830
• PubChem ID: 28381328
• Update Time: 2025-10-30

N-[4-(dimethylamino)phenyl]-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(dimethylamino)phenyl]-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide
• N-(4-(dimethylamino)phenyl)-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide
• 1049030-50-3
• F5092-0132
• AKOS005632651
• N-[4-(dimethylamino)phenyl]-3-(2-methyl-4-thiophen-2-yl-1,3-thiazol-5-yl)propanamide

• Inchi： 1S/C19H21N3OS2/c1-13-20-19(16-5-4-12-24-16)17(25-13)10-11-18(23)21-14-6-8-15(9-7-14)22(2)3/h4-9,12H,10-11H2,1-3H3,(H,21,23)
• InChI Key： ZLYZIQUKBHDHPC-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C2=CC=CS2)=C1CCC(NC1C=CC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 371.11260465g/mol
• Monoisotopic Mass: 371.11260465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-[4-(dimethylamino)phenyl]-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide

Introduction to N-[4-(dimethylamino)phenyl]-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide (CAS No. 1049030-50-3)

N-[4-(dimethylamino)phenyl]-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide, identified by its CAS number 1049030-50-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a dimethylamino group, a thiophene ring, and a thiazole moiety contributes to its complex chemical behavior and biological activity.

The structural framework of N-[4-(dimethylamino)phenyl]-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide incorporates several key pharmacophoric elements that are widely recognized for their role in modulating biological pathways. The dimethylamino group is known for its ability to enhance solubility and bioavailability, while the thiophene and thiazole rings are frequently found in bioactive molecules due to their ability to interact with various target proteins and enzymes. These structural components make the compound a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the synergistic effects of multiple pharmacophores. N-[4-(dimethylamino)phenyl]-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide exemplifies this trend, as it combines several functional groups that have individually demonstrated biological activity. The dimethylamino group can act as a proton acceptor, enhancing the compound's interaction with biological targets, while the thiophene and thiazole rings contribute to its overall pharmacological profile.

The synthesis of N-[4-(dimethylamino)phenyl]-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction sequence typically begins with the formation of the thiazole core, followed by the introduction of the thiophene ring and the amide linkage. Each step must be carefully controlled to avoid unwanted side reactions and to maximize the formation of the desired product.

The compound's potential biological activity has been explored in several preclinical studies. Initial research suggests that N-[4-(dimethylamino)phenyl]-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide exhibits properties that make it a candidate for treating various diseases. For instance, its ability to modulate enzyme activity has been investigated in models of inflammation and pain. Additionally, its interaction with specific receptors has been studied for potential applications in neurological disorders.

The use of computational methods has played a crucial role in understanding the pharmacological properties of N-[4-(dimethylamino)phenyl]-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide. Molecular docking studies have been employed to predict how the compound interacts with target proteins, providing insights into its mechanism of action. These studies have helped identify key residues on the target proteins that are critical for binding and have guided the design of analogs with improved potency and selectivity.

In conclusion, N-[4-(dimethylamino)phenyl]-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yll]propanamide (CAS No. 1049030-50-3) is a structurally complex compound with significant potential in pharmaceutical applications. Its unique combination of pharmacophores makes it an attractive candidate for further research and development. As our understanding of its biological activity grows, so too does its potential as a therapeutic agent.